Cas no 389615-05-8 (1H-Pyrrole-2-carboxylicacid, 4-amino-3-methoxy-1-methyl-, ethyl ester)

1H-Pyrrole-2-carboxylicacid, 4-amino-3-methoxy-1-methyl-, ethyl ester structure
389615-05-8 structure
Product name:1H-Pyrrole-2-carboxylicacid, 4-amino-3-methoxy-1-methyl-, ethyl ester
CAS No:389615-05-8
MF:C9H14N2O3
MW:198.219062328339
CID:299000
PubChem ID:9920644

1H-Pyrrole-2-carboxylicacid, 4-amino-3-methoxy-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylicacid, 4-amino-3-methoxy-1-methyl-, ethyl ester
    • 1H-Pyrrole-2-carboxylicacid,4-amino-3-methoxy-1-methyl-,ethylester(9CI)
    • 389615-05-8
    • ethyl 4-amino-3-methoxy-1-methyl-1H-pyrrole-2-carboxylate
    • SCHEMBL6831520
    • Inchi: InChI=1S/C9H14N2O3/c1-4-14-9(12)7-8(13-3)6(10)5-11(7)2/h5H,4,10H2,1-3H3
    • InChI Key: CFBBYMAWJFSGLL-UHFFFAOYSA-N
    • SMILES: CCOC(C1N(C)C=C(N)C=1OC)=O

Computed Properties

  • Exact Mass: 198.10044231g/mol
  • Monoisotopic Mass: 198.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.5Ų
  • XLogP3: 0.5

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